![molecular formula C7H4ClO2- B1228886 3-Chlorobenzoate CAS No. 16887-60-8](/img/structure/B1228886.png)
3-Chlorobenzoate
Overview
Description
3-chlorobenzoate is a chlorobenzoate that is the conjugate base of 3-chlorobenzoic acid. It derives from a benzoate. It is a conjugate base of a 3-chlorobenzoic acid.
Scientific Research Applications
Biodegradation and Environmental Remediation
- 3-Chlorobenzoate (3-CBA) is an environmental pollutant due to its widespread use and persistence. Bacillus sp. OS13 can utilize 3-CBA as a sole carbon and energy source, showing potential for environmental management of 3-CBA contamination (Mulla et al., 2016).
- Rhodococcus opacus strains have been studied for their ability to decompose 3-CBA, providing insights into bioremediation methods for this environmental contaminant (Solyanikova et al., 2019).
Microbial Ecology and Population Dynamics
- Research on the population dynamics of this compound-degrading bacteria in sediments has been conducted to understand their ecological properties and potential use in bioremediation (Bott & Kaplan, 2002).
Chemical Properties and Interactions
- Studies on the crystal structure and interactions of this compound compounds, such as 2-Amino-6-methylpyridinium this compound, provide valuable data on their chemical properties (Thanigaimani et al., 2013).
Molecular Biology and Enzymatic Studies
- The evaluation of enzymes like this compound 1,2-dioxygenase and their inhibition by chlorobenzoates offers insights into the molecular mechanisms involved in the biodegradation of 3-CBA (Emelyanova & Solyanikova, 2019).
Isolation and Characterization of Degrading Bacteria
- Studies have focused on isolating and characterizing bacteria capable of degrading this compound, such as Rhodococcus erythropolis, which is significant for bioremediation strategies in contaminated environments (Qi et al., 2007).
Enhancement of Microbial PCB Dechlorination
- Research indicates that chlorobenzoates, including this compound, enhance microbial polychlorinated biphenyl (PCB) dechlorination, which is crucial for environmental cleanup of PCBs (Cho et al., 2002).
properties
CAS RN |
16887-60-8 |
---|---|
Molecular Formula |
C7H4ClO2- |
Molecular Weight |
155.56 g/mol |
IUPAC Name |
3-chlorobenzoate |
InChI |
InChI=1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)/p-1 |
InChI Key |
LULAYUGMBFYYEX-UHFFFAOYSA-M |
SMILES |
C1=CC(=CC(=C1)Cl)C(=O)[O-] |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)[O-] |
synonyms |
3-chlorobenzoate 3-chlorobenzoic acid m-chlorobenzoic acid meta-chlorobenzoate |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.